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Compound of Interest

Compound Name: Benzofuranylpropylaminopentane

Cat. No.: B13394042 Get Quote

Initial Studies on FPFS-1169: A Technical
Overview
Developmental Code Name: FPFS-1169

Synonyms: R-(-)-BPAP, BPAP-cpd, R-FPFS-1169

Chemical Name: (R)-1-(benzofuran-2-yl)-N-propylpentan-2-amine hydrochloride

Originator: Fujimoto Pharmaceutical Corporation

FPFS-1169 is a novel drug candidate with potential therapeutic applications in

neurodegenerative disorders, such as Parkinson's disease, and nervous system diseases.[1][2]

It is characterized as a proto-oncogene protein c-bcl-2 stimulant and a catecholaminergic and

serotonergic enhancer.[2] Preclinical studies have illuminated its dual mechanism of action,

which involves the modulation of neurotrophic factor expression and the inhibition of apoptotic

pathways. This technical guide synthesizes the initial findings on FPFS-1169, presenting

available data, experimental methodologies, and the core signaling pathways involved.

Quantitative Data Summary
The following tables summarize the key quantitative and qualitative findings from initial

preclinical studies on FPFS-1169 (R-(-)-BPAP). Due to the limited availability of full-text articles,

some data is presented qualitatively based on the conclusions of the published abstracts.
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Table 1: Effects of R-(-)-BPAP on Neurotrophin and Receptor Expression

Parameter
Measured

Treatment Model System Outcome Reference

BDNF mRNA R-(-)-BPAP

Rat

mesencephalic

slice cultures

Significantly

increased

Hirami C, et al.,

2005

BDNF Protein R-(-)-BPAP

Rat

mesencephalic

slice cultures

Significantly

increased

Hirami C, et al.,

2005

NT-3 mRNA R-(-)-BPAP

Rat

mesencephalic

slice cultures

No significant

effect

Hirami C, et al.,

2005

trkB mRNA R-(-)-BPAP

Rat

mesencephalic

slice cultures

Significantly

increased

Hirami C, et al.,

2005

p75NTR mRNA R-(-)-BPAP

Rat

mesencephalic

slice cultures

No significant

effect

Hirami C, et al.,

2005

Table 2: Neuroprotective Effects of R-(-)-BPAP against Neurotoxin-Induced Apoptosis
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Parameter
Measured

Treatment Model System Outcome Reference

Apoptosis

N-

methyl(R)salsolin

ol + R-(-)-BPAP

Human

dopaminergic

neuroblastoma

SH-SY5Y cells

Prevention of

apoptosis

Maruyama W, et

al., 2004

Mitochondrial

Membrane

Potential

N-

methyl(R)salsolin

ol + R-(-)-BPAP

Human

dopaminergic

neuroblastoma

SH-SY5Y cells

Stabilization
Maruyama W, et

al., 2004

Bcl-2 Protein

Levels
R-(-)-BPAP

Human

dopaminergic

neuroblastoma

SH-SY5Y cells

Induction
Maruyama W, et

al., 2004

Experimental Protocols
The methodologies outlined below are based on the descriptions provided in the abstracts of

the cited preclinical studies.

1. Evaluation of Neurotrophin and Receptor Expression

Model System: Rat mesencephalic slice cultures were utilized to simulate the brain

environment in vitro.

Treatment: Slices were treated with R-(-)-BPAP for 48 hours. The specific concentration of R-

(-)-BPAP used was not detailed in the abstract.

mRNA Analysis: The levels of mRNA for Brain-Derived Neurotrophic Factor (BDNF),

Neurotrophin-3 (NT-3), and their receptors (trkB and p75NTR) were quantified using reverse

transcription-polymerase chain reaction (RT-PCR).

Protein Analysis: The protein levels of BDNF were measured by enzyme-linked

immunosorbent assay (ELISA).
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2. Assessment of Neuroprotective Function

Cell Line: Human dopaminergic neuroblastoma SH-SY5Y cells, a common model for

studying dopaminergic neurons, were used.

Induction of Apoptosis: The endogenous dopaminergic neurotoxin, N-methyl(R)salsolinol

(NM(R)Sal), was used to induce apoptosis in the SH-SY5Y cells.

Treatment: Cells were co-treated with NM(R)Sal and R-(-)-BPAP to assess the latter's

neuroprotective effects.

Mechanism of Action Studies:

Mitochondrial Membrane Potential: The stability of the mitochondrial membrane potential

was assessed, likely through the use of fluorescent dyes that are sensitive to changes in

membrane potential.

Bcl-2 Induction: The levels of the anti-apoptotic protein Bcl-2 were measured to determine

if R-(-)-BPAP upregulates its expression. The specific method for this measurement (e.g.,

Western blot) was not specified in the abstract.

Mandatory Visualization
The following diagrams illustrate the proposed signaling pathways through which FPFS-1169

exerts its effects, based on the initial studies.
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Caption: Proposed BDNF/TrkB signaling pathway activated by FPFS-1169.
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Caption: Anti-apoptotic action of FPFS-1169 via the Bcl-2 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13394042#initial-studies-on-fpfs-1169-
developmental-code-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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